Cas no 2229392-31-6 (2-{5-chlorothieno3,2-bpyridin-2-yl}ethane-1-thiol)

• Product Name: 2-{5-chlorothieno3,2-bpyridin-2-yl}ethane-1-thiol
• CAS No: 2229392-31-6
• MF: C₉H₈ClNS₂
• MW: 229.74951839447
• CID: 5916464
• PubChem ID: 165846272
• Update Time: 2025-10-20

2-{5-chlorothieno3,2-bpyridin-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{5-chlorothieno3,2-bpyridin-2-yl}ethane-1-thiol
• EN300-1994881
• 2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethane-1-thiol
• 2229392-31-6

• Inchi： 1S/C9H8ClNS2/c10-9-2-1-8-7(11-9)5-6(13-8)3-4-12/h1-2,5,12H,3-4H2
• InChI Key： XEILVWBHMDOVEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CCS)S2)N=1

Computed Properties

• Exact Mass: 228.9786693g/mol
• Monoisotopic Mass: 228.9786693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1Ų

Additional information on 2-{5-chlorothieno3,2-bpyridin-2-yl}ethane-1-thiol

Comprehensive Overview of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethane-1-thiol (CAS No. 2229392-31-6)

The compound 2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethane-1-thiol (CAS No. 2229392-31-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thienopyridine core with a thiol functional group, makes it a versatile intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in kinase inhibition, catalysis, and bioconjugation, aligning with current trends in precision medicine and green chemistry.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Optimized protocols for its preparation often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, followed by chromatographic purification. The presence of both chloro and thiol moieties in the structure allows for further derivatization, making it a valuable scaffold for high-throughput screening libraries. Recent publications highlight its role in developing allosteric modulators for protein targets, a hot topic in drug discovery forums.

From an analytical perspective, 2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethane-1-thiol exhibits distinct spectral properties. Its NMR fingerprint (particularly ¹H and ¹³C spectra) and mass fragmentation patterns are critical for quality control in commercial batches. Laboratories frequently search for HPLC-UV/MS methods to quantify impurities, reflecting the growing demand for rigorous analytical validation in fine chemical production. The compound’s stability under various pH conditions is another frequently discussed topic, especially for formulation scientists.

In material science, the thiol group enables surface functionalization of gold nanoparticles and quantum dots, linking to nanotechnology applications like biosensing and optoelectronics. This aligns with trending searches on "smart materials for wearable sensors" and "molecular electronics." The thienopyridine backbone contributes to π-conjugation, enhancing charge transport properties—a key consideration for organic semiconductors research.

Environmental and safety assessments of CAS No. 2229392-31-6 emphasize its biodegradability profile and green chemistry metrics, addressing the surge in queries about "sustainable synthetic intermediates." While not classified as hazardous, standard precautions for thiol-containing compounds (e.g., inert atmosphere handling) are recommended. Regulatory databases show no restrictions, but researchers should monitor updates under REACH and FDA guidelines for novel pharmacophores.

The commercial availability of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethane-1-thiol through specialty chemical suppliers has expanded, with pricing trends often searched in relation to bulk customization options. Its inclusion in AI-driven molecular design platforms (e.g., for fragment-based drug discovery) further elevates its relevance, coinciding with industry interest in machine learning for chemistry.